Cas no 15426-14-9 (Diazene,1,2-bis(3-chlorophenyl)-)

Diazene,1,2-bis(3-chlorophenyl)- structure
15426-14-9 structure
Product Name:Diazene,1,2-bis(3-chlorophenyl)-
CAS No:15426-14-9
MF:C12H8Cl2N2
MW:251.111320495605
CID:155748
PubChem ID:27279
Update Time:2025-04-19

Diazene,1,2-bis(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1,2-bis(3-chlorophenyl)-
    • 1,2-bis(3-chlorophenyl)diazene
    • 3,3'-Dichloroazobenzene
    • (E)-1,2-Bis(3-chlorophenyl)diazene
    • Bis-(3-chlorophenyl)-diazene
    • Bis-(3-chloro-phenyl)-diazene
    • Diazene, bis(3-chlorophenyl)-
    • (E)-1,2-Bis(3-chlorophenyl)diazene #
    • AKOS004910356
    • bis(3-chlorophenyl)diazene
    • DTXSID5074006
    • SCHEMBL7870699
    • 106131-24-2
    • (E)-bis(3-chlorophenyl)diazene
    • 15426-14-9
    • ZAUXEPYLONOZEK-FOCLMDBBSA-N
    • Inchi: 1S/C12H8Cl2N2/c13-9-3-1-5-11(7-9)15-16-12-6-2-4-10(14)8-12/h1-8H/b16-15+
    • InChI Key: ZAUXEPYLONOZEK-FOCLMDBBSA-N
    • SMILES: ClC1=CC=CC(=C1)/N=N/C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 250.006454
  • Monoisotopic Mass: 250.006454
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
  • XLogP3: 5

Experimental Properties

  • Density: 1.27
  • Boiling Point: 380.4°Cat760mmHg
  • Flash Point: 183.8°C
  • Refractive Index: 1.608
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